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Compound of Interest

Compound Name: Hexanetriol

Cat. No.: B1209766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the foundational research

on 1,2,6-hexanetriol, a versatile polyol with significant applications in polymer chemistry and

beyond. This document details its core properties, synthesis, and analytical methods, offering a

valuable resource for professionals in research and development.

Core Properties of 1,2,6-Hexanetriol
1,2,6-Hexanetriol is a trihydric alcohol, presenting as a colorless to light yellow, odorless, and

viscous liquid.[1] Its structure, featuring two primary and one secondary hydroxyl group, imparts

properties that make it a valuable component in various formulations.[2] It is miscible with water

and polar organic solvents but has low solubility in non-polar solvents.[2]

Physical Properties
A summary of the key physical properties of 1,2,6-hexanetriol is presented in Table 1.
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Property Value Unit Reference(s)

Molecular Formula C6H14O3 - [2][3]

Molecular Weight 134.17 g/mol [2][3]

Appearance
Colorless to light

yellow, viscous liquid
- [1]

Boiling Point 178 °C @ 5 mmHg °C [3][4]

Melting Point -25 to -32 °C [1][5]

Density 1.109 @ 25 °C g/mL [3][4]

Refractive Index 1.476 @ 20 °C - [3][4]

Flash Point 195 °C [3]

Vapor Pressure <0.01 @ 20 °C mmHg [3]

Vapor Density 4.63 (air=1) - [3]

Solubility Miscible with water - [2]

Chemical Properties
The chemical behavior of 1,2,6-hexanetriol is dictated by its three hydroxyl groups, which

allow it to participate in reactions typical of alcohols, such as esterification and etherification. It

is a stable, combustible liquid and is incompatible with strong oxidizing agents, acid

anhydrides, and acid chlorides.[4]

Property Value Unit Reference(s)

Purity (Hydroxyl

Titration)
>96.0 %

pH (30% aqueous

solution)
4.0 - 7.0 - [1]

Synthesis of 1,2,6-Hexanetriol
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The primary industrial synthesis of 1,2,6-hexanetriol involves the hydrolysis of acrolein dimer

followed by catalytic hydrogenation.

Acrolein Dimer
(3,4-Dihydro-2H-pyran-2-carbaldehyde)

2-Hydroxyadipaldehyde

Acid Hydrolysis
(H₂O, H⁺)

1,2,6-Hexanetriol

Catalytic Hydrogenation
(H₂, Raney Nickel)

Click to download full resolution via product page

Industrial Synthesis of 1,2,6-Hexanetriol.

Detailed Experimental Protocol: Industrial Synthesis
The industrial production of 1,2,6-hexanetriol is a two-step process:

Step 1: Hydrolysis of Acrolein Dimer

Reaction Setup: A reaction vessel equipped with a stirrer, heating mantle, and condenser is

charged with acrolein dimer.

Hydrolysis: Dilute aqueous acid (e.g., sulfuric acid) is added to the acrolein dimer.

Reaction Conditions: The mixture is heated to facilitate the hydrolysis of the dimer to 2-

hydroxyadipaldehyde. The reaction progress is monitored by analyzing aliquots.

Neutralization: Upon completion, the acidic solution is neutralized.

Step 2: Catalytic Hydrogenation of 2-Hydroxyadipaldehyde

Catalyst Preparation: A Raney nickel catalyst is prepared and activated according to

standard procedures.

Hydrogenation: The aqueous solution of 2-hydroxyadipaldehyde is transferred to a high-

pressure autoclave. The Raney nickel catalyst is added.
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Reaction Conditions: The autoclave is pressurized with hydrogen gas to approximately 20

atm and heated to around 140 °C. The reaction is typically complete within 1.5 hours.[6]

Work-up: After cooling and depressurization, the catalyst is filtered off. The resulting solution

is purified by distillation under reduced pressure to yield pure 1,2,6-hexanetriol.[6]

Analytical Characterization of 1,2,6-Hexanetriol
The quality and purity of 1,2,6-hexanetriol are assessed using various analytical techniques.

The most critical parameter for its application as a polyol is the hydroxyl value.

Sample Preparation

Analytical Methods

Data Interpretation

1,2,6-Hexanetriol Sample

Hydroxyl Value Titration
(ASTM D4274 / DIN 53240-2)

Gas Chromatography-Mass Spectrometry
(Purity & Impurity Profile)

FTIR Spectroscopy
(Functional Group Identification)

Hydroxyl Value (mg KOH/g) Purity (%) Impurity Identification IR Spectrum

Click to download full resolution via product page

Analytical Workflow for 1,2,6-Hexanetriol Characterization.
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Detailed Experimental Protocol: Hydroxyl Value
Determination (ASTM D4274-16)
This method determines the hydroxyl number of polyols by acetylation followed by titration.

Reagent Preparation:

Acetylation Reagent: Prepare a solution of acetic anhydride in pyridine.

Titrant: Standardized potassium hydroxide (KOH) solution in ethanol.

Indicator: Phenolphthalein solution.

Sample Preparation: Accurately weigh a specific amount of the 1,2,6-hexanetriol sample

into a flask.

Acetylation:

Add a precise volume of the acetylation reagent to the sample flask and a blank flask

(containing no sample).

Attach a condenser and heat the flasks in a water bath for a specified time to allow for the

complete reaction of the hydroxyl groups with acetic anhydride.

Hydrolysis: After cooling, add a known amount of distilled water to each flask to hydrolyze

the excess acetic anhydride.

Titration:

Add a few drops of phenolphthalein indicator to each flask.

Titrate the contents of each flask with the standardized KOH solution until a persistent pink

endpoint is reached.

Calculation: The hydroxyl value is calculated based on the difference in the volume of KOH

solution required for the blank and the sample titrations.
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Detailed Experimental Protocol: Gas Chromatography-
Mass Spectrometry (GC-MS) Analysis
GC-MS is employed to determine the purity of 1,2,6-hexanetriol and to identify any volatile

impurities.

Sample Preparation: Prepare a dilute solution of the 1,2,6-hexanetriol sample in a suitable

solvent (e.g., methanol or acetone).

GC-MS System:

Gas Chromatograph: Equipped with a capillary column suitable for polar compounds (e.g.,

a wax-type column).

Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.

GC Conditions:

Injector Temperature: Set to ensure complete volatilization of the sample.

Oven Temperature Program: A temperature gradient is used to separate compounds with

different boiling points. A typical program might start at a lower temperature and ramp up

to a higher temperature.

Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

MS Conditions:

Ionization Mode: Electron ionization (EI) is standard for generating mass spectra.

Mass Range: Scan a mass range appropriate for the expected compounds (e.g., m/z 30-

300).

Data Analysis:

The purity of the 1,2,6-hexanetriol is determined by the area percentage of its

corresponding peak in the chromatogram.
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Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST).

Application of 1,2,6-Hexanetriol as a Polyol in
Polymer Synthesis
As a trifunctional molecule, 1,2,6-hexanetriol is a key building block in the synthesis of various

polymers, including polyurethanes and alkyd resins, where it acts as a cross-linking agent.[6]

Polyurethane Synthesis Alkyd Resin Synthesis

1,2,6-Hexanetriol
(Polyol)

Diisocyanate

Cross-linked Polyurethane

Reacts with Dicarboxylic Acid / Anhydride Fatty Acid / Oil

Alkyd Resin

Reacts with

Click to download full resolution via product page

Application of 1,2,6-Hexanetriol in Polymer Synthesis.

Representative Experimental Protocol: Synthesis of a
Polyurethane Elastomer
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This protocol outlines the general procedure for synthesizing a polyurethane elastomer using

1,2,6-hexanetriol as a cross-linker.

Reactant Preparation:

Polyol Component: A mixture of a diol (e.g., polycaprolactone diol) and 1,2,6-hexanetriol
is prepared. The ratio of diol to triol will determine the degree of cross-linking. The polyol

mixture is dried under vacuum to remove any moisture.

Isocyanate Component: A diisocyanate (e.g., 4,4'-diphenylmethane diisocyanate - MDI) is

used.

Catalyst: A catalyst such as dibutyltin dilaurate (DBTDL) is often used to accelerate the

reaction.

Reaction Setup: The reaction is carried out in a moisture-free environment (e.g., under a

nitrogen atmosphere) in a suitable reaction vessel equipped with a mechanical stirrer.

Polymerization:

The dried polyol mixture is heated to a specific temperature (e.g., 80 °C).

The diisocyanate is added to the polyol mixture with vigorous stirring.

A catalytic amount of DBTDL is added to initiate the polymerization.

Curing: The resulting viscous liquid is poured into a mold and cured at an elevated

temperature for several hours to complete the cross-linking reaction and form the solid

polyurethane elastomer.

Characterization: The properties of the resulting polyurethane, such as tensile strength,

elongation at break, and thermal stability, are then characterized using appropriate analytical

techniques.

This technical guide provides a solid foundation for understanding the fundamental aspects of

1,2,6-hexanetriol as a polyol. The detailed protocols and data presented herein are intended

to support researchers and professionals in their work with this versatile chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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